N-(4-tert-butylphenyl)-2-nitrobenzene-1-sulfonamide

• IUPAC Name: N-(4-tert-butylphenyl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H18N2O4S/c1-16(2,3)12-8-10-13(11-9-12)17-23(21,22)15-7-5-4-6-14(15)18(19)20/h4-11,17H,1-3H3
• InChI Key: KBZIQGIZYPPJSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• CAS No.: 866151-89-5

Description

N-(4-tert-butylphenyl)-2-nitrobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H18N2O4S and its molecular weight is 334.39. The purity is usually 95%.
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Scientific Research Applications

Versatility in Amine Preparation

N-(4-tert-butylphenyl)-2-nitrobenzenesulfonamide is utilized in chemical synthesis, particularly in the preparation of secondary amines. Fukuyama et al. (1995) demonstrated that 2- and 4-nitrobenzenesulfonamides, easily prepared from primary amines, smoothly undergo alkylation to yield N-alkylated sulfonamides in near quantitative yields. These sulfonamides can be deprotected via Meisenheimer complexes, yielding secondary amines in high yields (Fukuyama, Jow, & Cheung, 1995).

Sulfonimidate Alkylation Agent

Maricich et al. (2013) developed a stable, crystalline ethyl N-tert-butyl-4-nitrobenzenesulfonimidate, capable of directly ethylating various acids to esters, alcohols, and phenols to ethers. This sulfonimidate is chemoselective, preferring oxygen over nitrogen and sulfur. The byproduct of alkylation, the sulfonamide, can be recycled to the sulfonimidate (Maricich et al., 2013).

Electrochemical Applications

Zanoni and Stradiotto (1991) explored the cathodic cleavage of the nitrobenzenesulfonyl group from aliphatic amines in N, N-dimethylformamide. They found that certain nitrobenzenesulfonamides are reduced in a two-step process, leading to cleavage of the S-N bond in good yields. This highlights the potential for electrochemical applications of these compounds (Zanoni & Stradiotto, 1991).

Oxidation Catalyst

Işci et al. (2014) used 4-tert-butylbenzenesulfonamide as a substituent in Fe(ii) phthalocyanine, designed for potential use as an oxidation catalyst. The resulting phthalocyanine showed remarkable stability under oxidative conditions, with applications in the oxidation of cyclohexene and styrene (Işci, Caner, Zorlu, Gürek, Dumoulin, & Ahsen, 2014).

Immunomodulatory Activity

Nizheharodava et al. (2020) investigated the effects of derivatives of 2-amino-4,6-di-tert-butylphenol, including compounds related to N-(4-tert-butylphenyl)-2-nitrobenzenesulfonamide, on human peripheral blood lymphocytes. They found that at certain concentrations, these compounds exerted immunomodulatory effects, stimulating the production of interferons (Nizheharodava, Ksendzova, Sysa, Yurkevich, Labai, Shadyro, & Zafranskaya, 2020).